9-(3,4-dimethylphenyl)-1,7-dimethyl-3-(3-phenylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS RN: 848064-09-5
• Molecular Formula: C27H31N5O2
• Molecular Weight: 457.578
• IUPAC Name: 9-(3,4-dimethylphenyl)-1,7-dimethyl-3-(3-phenylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C27H31N5O2/c1-18-16-31(22-13-12-19(2)20(3)15-22)26-28-24-23(32(26)17-18)25(33)30(27(34)29(24)4)14-8-11-21-9-6-5-7-10-21/h5-7,9-10,12-13,15,18H,8,11,14,16-17H2,1-4H3
• InChI Key: RGKCQBOBEGJFKR-UHFFFAOYSA-N
• SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CCCC4=CC=CC=C4)C5=CC(=C(C=C5)C)C
• solubility: not available

Description

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Molecular Structure Analysis

Pyrimidine derivatives, including the compound you mentioned, have a six-membered ring with two nitrogen atoms at positions 1 and 3. The specific structure of your compound would depend on the placement and nature of its substituents.

Mechanism of Action

Pyrimidine derivatives exert their pharmacological effects through different action mechanisms. For example, they can inhibit protein kinases, which are essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Future Directions

Pyrimidine derivatives have shown promise in various areas of research, particularly in the development of new anti-inflammatory agents. Future research could focus on synthesizing novel pyrimidine analogs with enhanced anti-inflammatory activities and minimal toxicity.